Cas no 127292-42-6 (1,3-Benzodioxole-5-methanamine,a-ethyl-)
127292-42-6 structure
Product Name:1,3-Benzodioxole-5-methanamine,a-ethyl-
CAS No:127292-42-6
MF:C10H13NO2
MW:179.215722799301
CID:103183
Update Time:2023-10-30
1,3-Benzodioxole-5-methanamine,a-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzodioxole-5-methanamine,a-ethyl-
- 1-(1,3-benzodioxol-5-yl)propan-1-amine
- (1-(Benzodioxol-5-yl)propyl)amine
- 1-benzo[1,3]dioxol-5-yl-propylamine
- ACMC-1BWD4
- AGN-PC-002361
- CTK4B5553
- DTXSID701027199
- ALPHA (psychedelic)
- .ALPHA.-ETHYL-1,3-BENZODIOXOLE-5-METHANAMINE
- alpha
- AC10C1L8VO
- 1,3-Benzodioxole-5-methanamine, alpha-ethyl-
- 1,3-BENZODIOXOLE-5-METHANAMINE, .ALPHA.-ETHYL-
- 1241677-25-7
- 1-(1,3-Benzodioxol-5-yl)-1-propanamine
- alpha-Ethyl-1,3-benzodioxole-5-methanamine
- VEOUOCLRLNJOLJ-UHFFFAOYSA-N
- UNII-AC10C1L8VO
- AKOS000124083
- DTXSID70562589
- SCHEMBL12261523
- 1-(2H-1,3-Benzodioxol-5-yl)propan-1-amine
- .ALPHA.-ETHYL-3,4-METHYLENEDIOXYBENZYLAMINE
- 1-Amino-1-(3,4-methylenedioxyphenyl)propane
- 127292-42-6
-
- Inchi: 1S/C10H13NO2/c1-2-8(11)7-3-4-9-10(5-7)13-6-12-9/h3-5,8H,2,6,11H2,1H3
- InChI Key: VEOUOCLRLNJOLJ-UHFFFAOYSA-N
- SMILES: O1COC2=CC=C(C=C12)C(CC)N
Computed Properties
- Exact Mass: 179.09469
- Monoisotopic Mass: 179.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 44.5Ų
Experimental Properties
- Density: 1.161
- Boiling Point: 276.8°Cat760mmHg
- Flash Point: 131.5°C
- Refractive Index: 1.563
- PSA: 44.48
1,3-Benzodioxole-5-methanamine,a-ethyl- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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